Cas no 1805548-19-9 (Ethyl 3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805548-19-9
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4894619
• Update Time: 2025-10-30

Ethyl 3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H7F5INO2/c1-2-19-9(18)5-4(16)3-17-7(10(13,14)15)6(5)8(11)12/h3,8H,2H2,1H3
• InChI Key： MGZLHKBAUSRUAX-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C(C(F)F)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylate

Ethyl 3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805548-19-9): A Versatile Building Block in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylate, identified by its CAS number 1805548-19-9, represents a sophisticated molecular entity that has garnered significant attention in the realm of pharmaceutical chemistry. This compound, characterized by its intricate fluorinated and heterocyclic architecture, serves as a crucial intermediate in the synthesis of novel therapeutic agents. Its unique structural features—specifically the presence of difluoromethyl, iodo, and trifluoromethyl substituents on a pyridine core—endow it with distinctive chemical properties that make it invaluable for drug discovery and development.

The significance of Ethyl 3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylate is underscored by its role in constructing biologically active molecules. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. Similarly, the trifluoromethyl moiety is a well-documented pharmacophore that contributes to lipophilicity and resistance to enzymatic degradation. The iodo substituent at the 5-position of the pyridine ring provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular frameworks.

In recent years, Ethyl 3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylate has been leveraged in several cutting-edge research endeavors. For instance, studies have demonstrated its utility in the synthesis of novel kinase inhibitors, where the combination of fluorinated substituents enhances target selectivity and potency. The compound’s incorporation into small-molecule libraries has also facilitated high-throughput screening campaigns aimed at identifying candidates with anti-inflammatory and anticancer properties. Furthermore, its application in medicinal chemistry has led to the development of probes for studying enzyme mechanisms, highlighting its importance beyond mere synthetic utility.

The growing interest in this compound is further exemplified by its use in exploring new therapeutic modalities. Researchers have employed Ethyl 3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylate as a precursor in generating molecules with potential applications in neurodegenerative diseases. The unique electronic properties conferred by the fluorinated groups allow for fine-tuning of interactions with biological receptors, making this compound a valuable asset in designing next-generation therapeutics. Additionally, its role in developing antiviral agents has been investigated, with preliminary findings suggesting promising activity against certain viral strains due to its ability to disrupt critical viral enzymes.

The synthetic methodologies involving Ethyl 3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-4-carboxylate continue to evolve, reflecting the dynamic nature of pharmaceutical research. Recent advances have focused on optimizing reaction conditions to achieve higher yields and purities while minimizing side products. Techniques such as palladium-catalyzed cross-coupling under mild conditions have been particularly effective in incorporating this intermediate into larger molecular scaffolds without compromising structural integrity. Moreover, green chemistry principles have been increasingly applied, with efforts to develop solvent-free or water-based synthetic routes that align with sustainable practices.

The versatility of Ethyl 3-(difluoromethyl)-5-Iodo>-2-(B)pyridine-4-carboxylate is also evident from its application in materials science and agrochemical research. In materials science, fluorinated pyridines are valued for their ability to enhance material properties such as thermal stability and electron conductivity. This has led to investigations into using this compound as a building block for organic semiconductors and liquid crystal displays (LCDs). In agrochemicals, the compound’s incorporation into pesticide formulations has shown potential benefits due to its ability to improve bioavailability and target specificity against pests.

The future prospects for Ethyl 3-(difluoromethyl>Iodo>)pyridine-4-carboxylate are bright, given its multifaceted utility across multiple domains of chemical research. As drug discovery continues to rely on innovative molecular architectures, this compound is poised to remain a cornerstone in synthetic strategies. Ongoing research efforts are expected to uncover new applications and refine existing synthetic protocols, ensuring its continued relevance in both academic and industrial settings.